Cas no 77869-39-7 (Benzoic acid, 2,3-dimethoxy-4-methyl-)

• Product Name: Benzoic acid, 2,3-dimethoxy-4-methyl-
• CAS No: 77869-39-7
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 535344
• PubChem ID: 12612821
• Update Time: 2025-04-19

Benzoic acid, 2,3-dimethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-dimethoxy-4-methyl-
• 2,3-dimethoxy-4-methylbenzoic acid
• SCHEMBL6646160
• 2,3-dimethoxy-4-methylbenzoicacid
• EN300-1697238
• FT-0730080
• DTXSID80504359
• 77869-39-7

• Inchi： 1S/C10H12O4/c1-6-4-5-7(10(11)12)9(14-3)8(6)13-2/h4-5H,1-3H3,(H,11,12)
• InChI Key： ZODSBHXWPSQSDH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C(=O)O)C=CC=1C)OC

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives